![molecular formula C26H20BrF2N3O2S B2699149 2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone CAS No. 1226442-59-6](/img/structure/B2699149.png)
2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone
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Overview
Description
2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C26H20BrF2N3O2S and its molecular weight is 556.43. The purity is usually 95%.
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Scientific Research Applications
Potential Anticancer Agents
Imidazo[2,1-b][1,3]thiazoles have been synthesized and evaluated for their antitumor activity. Certain derivatives have shown the ability to suppress the growth of kidney cancer cells, with varying effects on prostate cancer, colon cancer, and leukemia cell lines, indicating the potential of such compounds in cancer treatment strategies (Л. М. Потиха & В. С. Броварец, 2020).
Antimicrobial and Antibacterial Applications
Derivatives of Pyrazolinyl bromophenylthiazoles have been synthesized and shown to exhibit antimicrobial activities against both gram-positive and gram-negative bacteria. This suggests the utility of these compounds in developing new antibacterial agents (F. Hawaiz, 2018).
Enzyme Inhibition
Compounds synthesized from reactions involving tetrazole derivatives have been evaluated for their anticholinesterase activities, which is relevant in the context of diseases such as Alzheimer's, where enzyme inhibition can play a therapeutic role (Usama Abu Mohsen et al., 2014).
Antioxidant and Antimicrobial Agents
Novel chalcone derivatives incorporating thiophene and indole moieties have demonstrated significant antioxidant and antimicrobial activities, suggesting their potential use in managing oxidative stress and infections (C. Gopi et al., 2016).
Mechanism of Action
Imidazole Compounds
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
2-[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20BrF2N3O2S/c27-19-7-5-18(6-8-19)23-15-30-26(32(23)20-9-11-21(12-10-20)34-25(28)29)35-16-24(33)31-14-13-17-3-1-2-4-22(17)31/h1-12,15,25H,13-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YACCJWULYQXVDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)CSC3=NC=C(N3C4=CC=C(C=C4)OC(F)F)C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20BrF2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
556.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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